Cas no 58860-95-0 (2(3H)-Phenanthrenone, 4,4a-dihydro-4a-methyl-)

2(3H)-Phenanthrenone, 4,4a-dihydro-4a-methyl- structure
58860-95-0 structure
Product Name:2(3H)-Phenanthrenone, 4,4a-dihydro-4a-methyl-
CAS No:58860-95-0
MF:C15H14O
MW:210.271064281464
CID:340608
PubChem ID:11095892
Update Time:2025-04-19

2(3H)-Phenanthrenone, 4,4a-dihydro-4a-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Phenanthrenone, 4,4a-dihydro-4a-methyl-
    • 4a-methyl-3,4-dihydrophenanthren-2-one
    • 58860-95-0
    • DTXSID40455055
    • Inchi: 1S/C15H14O/c1-15-9-8-13(16)10-12(15)7-6-11-4-2-3-5-14(11)15/h2-7,10H,8-9H2,1H3
    • InChI Key: ODCWBFCASVYOCN-UHFFFAOYSA-N
    • SMILES: O=C1C=C2C=CC3C=CC=CC=3C2(C)CC1

Computed Properties

  • Exact Mass: 210.10452
  • Monoisotopic Mass: 210.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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